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4-({1-[4-(isopropoxycarbonyl)phenyl]-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene}methyl)-2-methoxyphenyl 2-thiophenecarboxylate 4-({1-[4-(isopropoxycarbonyl)phenyl]-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene}methyl)-2-methoxyphenyl 2-thiophenecarboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0994111
InChI: InChI=1S/C27H24N2O6S/c1-16(2)34-26(31)19-8-10-20(11-9-19)29-25(30)21(17(3)28-29)14-18-7-12-22(23(15-18)33-4)35-27(32)24-6-5-13-36-24/h5-16H,1-4H3/b21-14+
SMILES: CC1=NN(C(=O)C1=CC2=CC(=C(C=C2)OC(=O)C3=CC=CS3)OC)C4=CC=C(C=C4)C(=O)OC(C)C
Molecular Formula: C27H24N2O6S
Molecular Weight: 504.6 g/mol

4-({1-[4-(isopropoxycarbonyl)phenyl]-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene}methyl)-2-methoxyphenyl 2-thiophenecarboxylate

CAS No.:

Cat. No.: VC0994111

Molecular Formula: C27H24N2O6S

Molecular Weight: 504.6 g/mol

* For research use only. Not for human or veterinary use.

4-({1-[4-(isopropoxycarbonyl)phenyl]-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene}methyl)-2-methoxyphenyl 2-thiophenecarboxylate -

Specification

Molecular Formula C27H24N2O6S
Molecular Weight 504.6 g/mol
IUPAC Name [2-methoxy-4-[(E)-[3-methyl-5-oxo-1-(4-propan-2-yloxycarbonylphenyl)pyrazol-4-ylidene]methyl]phenyl] thiophene-2-carboxylate
Standard InChI InChI=1S/C27H24N2O6S/c1-16(2)34-26(31)19-8-10-20(11-9-19)29-25(30)21(17(3)28-29)14-18-7-12-22(23(15-18)33-4)35-27(32)24-6-5-13-36-24/h5-16H,1-4H3/b21-14+
Standard InChI Key SGITXOLVINGTHU-KGENOOAVSA-N
Isomeric SMILES CC\1=NN(C(=O)/C1=C/C2=CC(=C(C=C2)OC(=O)C3=CC=CS3)OC)C4=CC=C(C=C4)C(=O)OC(C)C
SMILES CC1=NN(C(=O)C1=CC2=CC(=C(C=C2)OC(=O)C3=CC=CS3)OC)C4=CC=C(C=C4)C(=O)OC(C)C
Canonical SMILES CC1=NN(C(=O)C1=CC2=CC(=C(C=C2)OC(=O)C3=CC=CS3)OC)C4=CC=C(C=C4)C(=O)OC(C)C

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